Cas no 1081815-80-6 (4-Methoxy-3-nitrophenylisothiocyanate)

• Product Name: 4-Methoxy-3-nitrophenylisothiocyanate
• CAS No: 1081815-80-6
• MF: C₈H₆N₂O₃S
• MW: 210.209840297699
• MDL: MFCD12547776
• CID: 4570488
• Update Time: 2025-10-31

4-Methoxy-3-nitrophenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-isothiocyanato-1-methoxy-2-nitrobenzene
• 4-Methoxy-3-nitrophenylisothiocyanate

• MDL： MFCD12547776
• Inchi： 1S/C8H6N2O3S/c1-13-8-3-2-6(9-5-14)4-7(8)10(11)12/h2-4H,1H3
• InChI Key： ZOLOGBILGRDVSU-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(N=C=S)C=C1[N+]([O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Additional information on 4-Methoxy-3-nitrophenylisothiocyanate

Introduction to 4-Methoxy-3-nitrophenylisothiocyanate (CAS No. 1081815-80-6)

4-Methoxy-3-nitrophenylisothiocyanate (CAS No. 1081815-80-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its versatile reactivity and potential applications in drug discovery. This compound belongs to the class of isothiocyanates, which are known for their broad utility in forming covalent bonds with nucleophiles, making them invaluable intermediates in the synthesis of bioactive molecules.

The molecular structure of 4-Methoxy-3-nitrophenylisothiocyanate features a nitro group at the 3-position and a methoxy group at the 4-position of a phenyl ring, with an isothiocyanate functional group (-N=C=S) attached to the 1-position. This unique arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. The presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups allows for fine-tuning of its chemical behavior, making it a promising candidate for further derivatization and functionalization.

In recent years, there has been growing interest in the development of novel pharmacophores derived from isothiocyanates due to their ability to modulate biological pathways effectively. 4-Methoxy-3-nitrophenylisothiocyanate has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its reactivity with nucleophiles such as amines, thiols, and alcohols allows for the rapid construction of complex molecular architectures, which are essential for designing drugs with improved efficacy and selectivity.

One of the most compelling applications of 4-Methoxy-3-nitrophenylisothiocyanate is in the field of medicinal chemistry, where it has been utilized in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The nitro group enhances electrophilicity, facilitating electrophilic aromatic substitution reactions, while the methoxy group provides steric hindrance and electronic modulation. These features make it an ideal building block for creating molecules that can interact selectively with biological targets.

Recent studies have highlighted the potential of 4-Methoxy-3-nitrophenylisothiocyanate in generating novel heterocyclic compounds, which are known to exhibit significant biological activity. For instance, researchers have demonstrated its utility in synthesizing thiazole derivatives, which have shown promising anti-inflammatory and anticancer properties. The isothiocyanate moiety serves as a versatile linker that can be further functionalized to introduce additional pharmacophoric elements, enhancing the biological activity of the resulting compounds.

The synthesis of 4-Methoxy-3-nitrophenylisothiocyanate typically involves multi-step organic transformations starting from commercially available aromatic precursors. The introduction of the nitro group followed by methoxylation and subsequent formation of the isothiocyanate functionality are critical steps that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In addition to its pharmaceutical applications, 4-Methoxy-3-nitrophenylisothiocyanate has found utility in materials science and chemical biology. Its ability to form stable covalent bonds with biomolecules makes it valuable for developing probes and tools that can study protein-protein interactions, enzyme mechanisms, and other biological processes at the molecular level. Researchers have employed this compound in cross-linking experiments to elucidate structural details of complex biomolecular systems.

The growing body of research on 4-Methoxy-3-nitrophenylisothiocyanate underscores its importance as a versatile intermediate in organic synthesis and drug discovery. As our understanding of biological pathways continues to expand, so does the demand for innovative chemical tools to modulate these pathways effectively. This compound exemplifies how carefully designed molecular scaffolds can lead to breakthroughs in medicine and biotechnology.

Future directions in the study of 4-Methoxy-3-nitrophenylisothiocyanate may focus on exploring its derivatives with enhanced bioavailability or improved target specificity. By leveraging computational chemistry techniques alongside experimental methods, researchers can optimize its structure for better pharmacological profiles. Additionally, investigating its role in emerging therapeutic areas such as precision medicine and immunotherapy could open new avenues for clinical applications.